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Compound of Interest

Compound Name: Abanoquil

Cat. No.: B1666461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Abanoquil's performance in various preclinical

animal models, with a focus on its efficacy in erectile dysfunction and cardiac arrhythmia. The

information is compiled from published experimental data to assist researchers in evaluating its

potential therapeutic applications.

Mechanism of Action: α1-Adrenergic Receptor
Antagonism
Abanoquil is a selective α1-adrenergic receptor antagonist.[1] Its therapeutic effects stem from

its ability to block the action of norepinephrine on α1-adrenergic receptors in smooth muscle

cells. In the context of erectile dysfunction, this leads to the relaxation of the corpus

cavernosum smooth muscle, allowing for increased blood flow and facilitating penile erection.

In cardiac tissue, its antiarrhythmic properties are attributed to the modulation of

electrophysiological parameters through the blockade of α1-adrenoceptors, particularly in the

context of ischemia and reperfusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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